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Compound of Interest

N-(2,6-Dimethyl-phenyl)-
Compound Name:
succinamic acid

Cat. No.: B183096

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of N-(2,6-Dimethyl-phenyl)-
succinamic acid. The synthesis involves the reaction of succinic anhydride with 2,6-
dimethylaniline. This protocol is intended for use by researchers in organic chemistry and drug
development. The information includes a summary of key quantitative data, a detailed
experimental procedure, and a workflow diagram of the synthesis process. While this
compound belongs to the succinamic acid class, which has been investigated for various
biological activities, specific signaling pathway information for this particular molecule is not yet
well-established.

Data Presentation

A summary of the available quantitative data for N-(2,6-Dimethyl-phenyl)-succinamic acid is
presented in the table below. This data is compiled from various analytical techniques used to
characterize the compound.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b183096?utm_src=pdf-interest
https://www.benchchem.com/product/b183096?utm_src=pdf-body
https://www.benchchem.com/product/b183096?utm_src=pdf-body
https://www.benchchem.com/product/b183096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Value Reference
Molecular Formula C12H15NOs3 [1]
Molecular Weight 221.25 g/mol [1]
) ) ] Inferred from synthesis
Physical Appearance White solid o
descriptions
Crystal System Monoclinic [1]
Space Group P2i/c [1]

Unit Cell Dimensions

a=7.9633(8) A, b = 19.889(2)
A, c=7.9822(8) A, B =
111.16(1)°

[1]

Not explicitly reported, product

Melting Point recrystallized to a constant [11[2]
melting point.
Yield Not explicitly reported.
N Soluble in ethanol for
Solubility [1][2]

recrystallization.

Experimental Protocol

The synthesis of N-(2,6-Dimethyl-phenyl)-succinamic acid is achieved through the acylation

of 2,6-dimethylaniline with succinic anhydride.[1][2]

Materials:

Toluene (45 ml total)

Dilute Hydrochloric Acid

Succinic anhydride (0.025 mole)

2,6-dimethylaniline (0.025 mole)
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o Ethanol

 Distilled water

Equipment:

e Round bottom flask

 Stirring apparatus (magnetic stirrer)

e Dropping funnel

« Filtration apparatus (Buchner funnel, filter paper)

o Beakers and other standard laboratory glassware
e Heating mantle (optional, for dissolving reagents)
e Rotary evaporator (optional, for solvent removal)

Procedure:

e Reaction Setup: In a round bottom flask, dissolve 0.025 moles of succinic anhydride in 25 ml
of toluene. In a separate beaker, prepare a solution of 0.025 moles of 2,6-dimethylaniline in
20 ml of toluene.[1]

o Addition of Amine: While stirring the succinic anhydride solution at room temperature, add
the 2,6-dimethylaniline solution dropwise using a dropping funnel.[1]

o Reaction: Continue to stir the resulting mixture for approximately one hour at room
temperature. After stirring, allow the mixture to stand for an additional hour to ensure the
completion of the reaction.[1]

o Work-up:

o To quench the reaction and remove any unreacted 2,6-dimethylaniline, add dilute
hydrochloric acid to the reaction mixture.
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o The resulting solid product is then collected by vacuum filtration.

o Wash the solid thoroughly with water to remove any unreacted succinic anhydride and
succinic acid that may have formed.[1]

 Purification: The crude product is purified by recrystallization from ethanol to a constant
melting point.[1]

o Characterization: The purity and identity of the final product can be confirmed by elemental
analysis, infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy.
[1] For single crystal growth for X-ray diffraction studies, the purified compound can be
dissolved in ethanol and allowed to evaporate slowly at room temperature.[1]

Visualizations

The following diagram illustrates the experimental workflow for the synthesis of N-(2,6-
Dimethyl-phenyl)-succinamic acid.

Purification & Analysis

Reactant Preparation
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Caption: Experimental workflow for the synthesis of N-(2,6-Dimethyl-phenyl)-succinamic
acid.

Biological Context and Potential Applications
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Succinamic acid and succinimide derivatives have garnered attention in medicinal chemistry
due to their diverse biological activities. These activities include anticonvulsant, anti-
inflammatory, and antitumor properties. The amide moiety present in these compounds is a key
feature in many biologically significant molecules. While the specific biological activity and
potential signaling pathway interactions of N-(2,6-Dimethyl-phenyl)-succinamic acid have not
been extensively characterized in the reviewed literature, its structural class suggests potential
for further investigation in drug discovery programs. The protocol provided herein offers a
reliable method for synthesizing this compound for such future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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